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Compound of Interest

Compound Name: Clostripain

CAS No.: 69898-00-6

Cat. No.: B15569753

Get Quote

Technical Support Center: Clostripain
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals avoid non-specific

cleavage when using Clostripain.

Troubleshooting Guide: Non-Specific Cleavage with
Clostripain
Non-specific cleavage can be a significant issue in experiments requiring high-specificity

protein digestion. This guide provides a systematic approach to troubleshoot and mitigate this

problem.

Problem: Observation of unexpected fragments, suggesting non-specific cleavage.

Below is a workflow to diagnose and resolve potential causes of non-specific cleavage.
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Start: Non-Specific
Cleavage Observed

1. Review Digestion Protocol

2. Evaluate Enzyme Quality
and Concentration

Protocol Correct

Action: Adjust time, temp,
or enzyme:substrate ratio

Error Found

3. Assess Buffer Composition

Enzyme OK

Action: Use fresh enzyme,
optimize concentration

Issue Found

4. Analyze Substrate Protein

Buffer OK

Action: Prepare fresh buffer,
check pH, add activators

Issue Found

Optimized Digestion
(Specific Cleavage)

Substrate OK

Action: Denature substrate,
check for modifications

Issue Found

Troubleshooting workflow for non-specific cleavage.
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Protein Substrate

...-Gly-Phe- Arg -Ser-Ala-... Lys -Trp-Val-...

Primary Cleavage Site
(High Specificity)

Potential Non-Specific Site
(Very Low Rate)

Clostripain

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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